Cas no 1609449-33-3 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde
• CAS No: 1609449-33-3
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 6275859
• PubChem ID: 90043151
• Update Time: 2025-05-22

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde
• SCHEMBL15572842
• 1609449-33-3
• EN300-1767569

• Inchi： 1S/C10H12OS/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h6-7H,1-5H2
• InChI Key： CHWXPTVYOLZGBV-UHFFFAOYSA-N
• SMILES： S1C=C(CC=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde

2-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-Yl)Acetaldehyde: A Comprehensive Overview

2-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)acetaldehyde is a compound with the CAS number 1609449-33-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of the acetaldehyde group adds unique functional properties to this molecule, making it a subject of interest for both academic research and industrial applications.

The structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde is characterized by a benzothiophene ring system with a partially saturated structure (tetrahydro), which introduces flexibility and potential for stereochemistry. The acetaldehyde group (-CH₂CHO) attached at the 3-position of the benzothiophene ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing more complex molecules with pharmacological relevance.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. Researchers have explored its ability to participate in various organic reactions, such as nucleophilic additions and cyclizations, which are crucial steps in constructing bioactive molecules. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The benzothiophene core is known for its ability to absorb light in the visible spectrum due to its conjugated π-system. This property makes it a candidate for use in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have leveraged the unique electronic characteristics of benzothiophene derivatives to develop more efficient and stable devices.

The synthesis of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde involves a multi-step process that typically starts with the preparation of the benzothiophene ring followed by functionalization with the acetaldehyde group. One common approach is through the Michael addition reaction or via oxidative coupling methods. These synthetic routes have been optimized in recent years to improve yield and purity, making large-scale production feasible.

From an environmental standpoint, there has been growing interest in understanding the biodegradation and toxicity profiles of benzothiophene derivatives like this compound. Studies conducted under simulated environmental conditions suggest that these compounds can undergo microbial degradation under specific conditions. However, further research is needed to fully assess their environmental impact and ensure sustainable practices during their production and use.

In conclusion, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)acetaldehyde stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for exploring new chemical reactions and developing innovative materials. As research continues to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.